Cas no 2680605-98-3 (2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid
• CAS No: 2680605-98-3
• MF: C₁₇H₁₉ClN₂O₄S
• MW: 382.861762285233
• CID: 6058743
• PubChem ID: 165938354
• Update Time: 2025-10-30

2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-[2-(2-chlorophenyl)-1,3-thiazol-4-yl]propanoic acid
• 2680605-98-3
• EN300-1589578

• Inchi： 1S/C17H19ClN2O4S/c1-17(2,3)24-16(23)20-13(15(21)22)8-10-9-25-14(19-10)11-6-4-5-7-12(11)18/h4-7,9,13H,8H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： IXZSIBZEQAKXTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(=CS1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.0754060g/mol
• Monoisotopic Mass: 382.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid (CAS: 2680605-98-3)

The compound 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid (CAS: 2680605-98-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this thiazole derivative as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chlorophenyl-thiazole moiety, make it a versatile building block for drug discovery. Researchers have successfully utilized this compound in the development of protease inhibitors and anti-inflammatory agents, demonstrating its broad applicability in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a precursor for the synthesis of novel kinase inhibitors. The study reported that derivatives of 2680605-98-3 exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. This finding opens new avenues for the development of targeted cancer therapies.

Another significant advancement comes from recent pharmacokinetic studies. Research conducted at major pharmaceutical institutes has shown that the Boc-protected amino acid derivative demonstrates improved metabolic stability compared to its unprotected counterparts. This property makes it particularly valuable for prodrug development, where controlled release of active pharmaceutical ingredients is required.

The synthetic accessibility of 2680605-98-3 has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This development is particularly important for potential industrial applications and clinical translation of derivatives based on this compound.

Looking forward, researchers are exploring the compound's potential in addressing antimicrobial resistance. Preliminary in vitro studies suggest that certain derivatives show activity against drug-resistant bacterial strains, though further structure-activity relationship studies are needed to optimize this effect. The unique combination of the thiazole ring and chlorophenyl group appears to contribute to this biological activity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-2-(2-chlorophenyl)-1,3-thiazol-4-ylpropanoic acid (2680605-98-3) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications for this compound, particularly in oncology and infectious disease treatment. The compound's synthetic versatility and favorable pharmacokinetic properties position it as a valuable tool for future drug discovery efforts.